2-(2-chloro-6-fluorophenyl)-N-(2-methoxy-2-phenylbutyl)acetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-(2-methoxy-2-phenylbutyl)acetamide
• InChI: InChI=1S/C19H21ClFNO2/c1-3-19(24-2,14-8-5-4-6-9-14)13-22-18(23)12-15-16(20)10-7-11-17(15)21/h4-11H,3,12-13H2,1-2H3,(H,22,23)
• InChI Key: CHXUPYCOLOWVNQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CNC(=O)CC1=C(C=CC=C1Cl)F)(C2=CC=CC=C2)OC
• Molecular Formula: C19H21ClFNO2
• Molecular Weight: 349.8 g/mol
• CAS No.: 1797282-28-0

Description

“2-(2-chloro-6-fluorophenyl)-N-(2-methoxy-2-phenylbutyl)acetamide” is a chemical compound with the molecular formula C19H21ClFNO2. It is listed in the Benchchem database, but no further details about its use or applications are provided.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the sources I found.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Research indicates that chloroacetamide herbicides, including acetochlor and butachlor, undergo complex metabolic activation pathways in liver microsomes of humans and rats. These pathways potentially lead to DNA-reactive dialkylbenzoquinone imine, implicating a mechanism for the carcinogenicity observed in rats. The study also discusses the metabolism of specific chloroacetamide derivatives by human liver enzymes, highlighting the role of cytochrome P450 isoforms in this process (Coleman et al., 2000).

Radiosynthesis of Chloroacetanilide Herbicide

Another study focuses on the radiosynthesis of acetochlor, a chloroacetanilide herbicide, for metabolic and mode of action studies. It details the synthesis of high specific activity tritiated acetochlor, which is crucial for understanding its behavior in biological systems (Latli & Casida, 1995).

Soil Reception and Activity of Chloroacetamide Herbicides

The interaction between chloroacetamide herbicides and soil components, including the effect of wheat straw and irrigation on herbicide activity, is examined. This research provides insights into the environmental fate and efficacy of these compounds in agricultural settings (Banks & Robinson, 1986).

Chloroacetamide Inhibition of Fatty Acid Synthesis

A study investigating the inhibitory effects of chloroacetamide herbicides on fatty acid synthesis in the green alga Scenedesmus Acutus presents potential applications in understanding herbicide action at the biochemical level. This research could offer a basis for developing bioherbicides or studying environmental impacts (Weisshaar & Böger, 1989).